Cas no 52840-14-9 (Deoxycholic Acid-d5)

• Product Name: Deoxycholic Acid-d5
• CAS No: 52840-14-9
• MF: C₂₄H₄₀O₄
• MW: 397.602816581726
• CID: 1058892
• PubChem ID: 71315441
• Update Time: 2025-10-29

Deoxycholic Acid-d5 Chemical and Physical Properties

Names and Identifiers

• Deoxycholic Acid-d5
• (4R)-4-[(3R,5R,10S,12S,13R,14S,17R)-2,2,3,4,4-pentadeuterio-3,12-dihydroxy-10,13-dimethyl-1,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
• 52840-14-9
• DTXSID20747485
• (3alpha,5beta,8xi,9xi,12alpha)-3,12-Dihydroxy(2,2,3,4,4-~2~H_5_)cholan-24-oic acid

• Inchi： 1S/C24H40O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16-,17?,18-,19+,20?,21+,23+,24-/m1/s1/i10D2,12D2,16D
• InChI Key： KXGVEGMKQFWNSR-JTHHUVBGSA-N
• SMILES： O[C@H]1CC2[C@@]3(C)CC([2H])([2H])[C@]([2H])(C([2H])([2H])[C@H]3CCC2[C@@H]2CC[C@H]([C@H](C)CCC(=O)O)[C@]21C)O

Computed Properties

• Exact Mass: 397.32404348g/mol
• Monoisotopic Mass: 397.32404348g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on Deoxycholic Acid-d5

Comprehensive Guide to Deoxycholic Acid-d5 (CAS No. 52840-14-9): Properties, Applications, and Market Insights

Deoxycholic Acid-d5 (CAS No. 52840-14-9) is a deuterated analog of deoxycholic acid, a naturally occurring bile acid. This compound has gained significant attention in pharmaceutical research, metabolic studies, and analytical chemistry due to its unique isotopic labeling. The deuterium-labeled deoxycholic acid serves as an internal standard in mass spectrometry, ensuring accurate quantification in complex biological matrices. Researchers and industries are increasingly leveraging Deoxycholic Acid-d5 for its stability and precision in tracing metabolic pathways.

The chemical structure of Deoxycholic Acid-d5 features five deuterium atoms, replacing hydrogen atoms at specific positions. This modification enhances its utility in stable isotope labeling experiments, particularly in lipid metabolism and bile acid research. With the growing demand for isotopically labeled compounds in drug development, Deoxycholic Acid-d5 has become a critical tool for pharmacokinetic and pharmacodynamic studies. Its role in advancing precision medicine and personalized therapeutics cannot be overstated.

One of the most compelling applications of Deoxycholic Acid-d5 is in the study of gut microbiota and its impact on human health. Recent trends in microbiome research highlight the interplay between bile acids and microbial communities, making this compound indispensable. Scientists are exploring how Deoxycholic Acid-d5 can elucidate the mechanisms behind metabolic disorders, such as obesity and diabetes. This aligns with the rising interest in gut-brain axis studies, where bile acids are key signaling molecules.

In the pharmaceutical industry, Deoxycholic Acid-d5 is widely used as a reference standard in LC-MS/MS (liquid chromatography-tandem mass spectrometry) analyses. Its high purity and isotopic enrichment ensure reliable results in quantifying endogenous bile acids. As the demand for high-quality reference standards grows, suppliers are focusing on producing Deoxycholic Acid-d5 with stringent quality controls. This is particularly relevant for clinical laboratories and contract research organizations (CROs) specializing in metabolomics.

The market for Deoxycholic Acid-d5 is expanding, driven by advancements in analytical techniques and the increasing prevalence of metabolic diseases. Key players in the life sciences sector are investing in the development of deuterated compounds to support cutting-edge research. Additionally, the rise of AI-driven drug discovery has created new opportunities for isotopically labeled molecules like Deoxycholic Acid-d5, as they enable more accurate data modeling and predictive analytics.

From a regulatory perspective, Deoxycholic Acid-d5 is classified as a research chemical and is not intended for diagnostic or therapeutic use. However, its role in non-clinical studies is well-documented, particularly in investigating bile acid metabolism and drug interactions. Researchers often pair Deoxycholic Acid-d5 with other labeled compounds to study complex biochemical pathways, further solidifying its importance in modern science.

For laboratories seeking high-purity Deoxycholic Acid-d5, it is essential to source the compound from reputable suppliers who provide comprehensive certificates of analysis (CoA). Quality parameters such as isotopic purity, chemical purity, and stability under storage conditions are critical for ensuring reproducible results. As the scientific community continues to explore the multifaceted roles of bile acids, Deoxycholic Acid-d5 will remain a cornerstone of innovative research.

In summary, Deoxycholic Acid-d5 (CAS No. 52840-14-9) is a versatile and invaluable tool in biochemical and pharmaceutical research. Its applications span from metabolomics to microbiome studies, reflecting the compound's broad utility. With ongoing advancements in isotopic labeling and analytical technologies, the demand for Deoxycholic Acid-d5 is poised to grow, making it a key focus for researchers and industry professionals alike.